Cas no 946662-75-5 (4-(2-Propoxyethoxy)-3-(trifluoromethyl)aniline)

• Product Name: 4-(2-Propoxyethoxy)-3-(trifluoromethyl)aniline
• CAS No: 946662-75-5
• MF: C₁₂H₁₆F₃NO₂
• MW: 263.256154060364
• CID: 4721060
• Update Time: 2025-05-19

4-(2-Propoxyethoxy)-3-(trifluoromethyl)aniline Chemical and Physical Properties

Names and Identifiers

• 4-(2-PROPOXYETHOXY)-3-(TRIFLUOROMETHYL)ANILINE
• 4-(2-Propoxyethoxy)-3-(trifluoromethyl)aniline

• Inchi： 1S/C12H16F3NO2/c1-2-5-17-6-7-18-11-4-3-9(16)8-10(11)12(13,14)15/h3-4,8H,2,5-7,16H2,1H3
• InChI Key： WGYVFFADOVZXHV-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C=CC=1OCCOCCC)N)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 236
• Topological Polar Surface Area: 44.5

Additional information on 4-(2-Propoxyethoxy)-3-(trifluoromethyl)aniline

Comprehensive Overview of 4-(2-Propoxyethoxy)-3-(trifluoromethyl)aniline (CAS No. 946662-75-5): Properties, Applications, and Industry Insights

4-(2-Propoxyethoxy)-3-(trifluoromethyl)aniline (CAS No. 946662-75-5) is a specialized organic compound gaining attention in pharmaceutical and agrochemical research due to its unique structural features. This aniline derivative incorporates a trifluoromethyl group and a propoxyethoxy side chain, which contribute to its enhanced solubility and bioactivity. Researchers are increasingly exploring its potential as a key intermediate in the synthesis of novel drugs and crop protection agents.

The compound's molecular structure combines a polar propoxyethoxy moiety with the electron-withdrawing trifluoromethyl group, creating a balanced lipophilicity profile that makes it valuable for drug discovery applications. Recent studies highlight its utility in developing targeted therapies, particularly in oncology and CNS disorders, where its ability to cross biological membranes is crucial. The pharmaceutical industry is actively investigating derivatives of this compound for their potential as kinase inhibitors and GPCR modulators.

From a synthetic chemistry perspective, 4-(2-Propoxyethoxy)-3-(trifluoromethyl)aniline serves as a versatile building block for creating more complex molecular architectures. Its amine functionality allows for various coupling reactions, while the ether linkage provides stability under diverse reaction conditions. Chemists value this compound for its compatibility with modern cross-coupling methodologies such as Buchwald-Hartwig amination and Suzuki-Miyaura reactions.

In agrochemical applications, the trifluoromethyl group in 4-(2-Propoxyethoxy)-3-(trifluoromethyl)aniline contributes to improved pesticide efficacy and environmental stability. The compound shows promise as a precursor for developing new-generation herbicides and fungicides with lower environmental impact. Its structural features may help address growing concerns about pesticide resistance in modern agriculture.

Quality control of CAS No. 946662-75-5 typically involves advanced analytical techniques including HPLC, GC-MS, and NMR spectroscopy to ensure high purity standards. The compound's stability profile makes it suitable for long-term storage under appropriate conditions, an important consideration for industrial applications. Manufacturers are developing improved synthetic routes to enhance yield and reduce production costs.

Environmental and safety assessments of 4-(2-Propoxyethoxy)-3-(trifluoromethyl)aniline indicate it can be handled safely with proper laboratory precautions. While not classified as hazardous under standard regulations, researchers emphasize the importance of following good laboratory practices when working with this chemical. The compound's biodegradation profile is currently under investigation to assess its environmental footprint.

The market for specialty aniline derivatives like 946662-75-5 is expanding, driven by demand from the pharmaceutical sector and agrochemical industry. Patent analysis reveals growing intellectual property activity surrounding similar compounds, suggesting their commercial potential. Supply chain experts note increasing interest from contract research organizations and custom synthesis providers.

Future research directions for 4-(2-Propoxyethoxy)-3-(trifluoromethyl)aniline include exploring its potential in material science applications, particularly in the development of advanced polymers and functional coatings. The compound's unique combination of aromatic and aliphatic components makes it an interesting candidate for creating specialty materials with tailored properties.

Academic and industrial laboratories continue to investigate novel synthetic applications of CAS No. 946662-75-5, with recent publications highlighting its use in catalysis and asymmetric synthesis. The compound's versatility positions it as a valuable tool for medicinal chemistry research, particularly in fragment-based drug discovery approaches that require diverse chemical scaffolds.

For researchers considering working with 4-(2-Propoxyethoxy)-3-(trifluoromethyl)aniline, proper characterization techniques and storage conditions are essential to maintain compound integrity. The scientific community continues to share best practices for handling this material through technical publications and industry conferences, contributing to safer and more efficient research workflows.